2-(3,5-Difluorophenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 2-(3,5-difluorophenyl)-1H-pyridin-4-one
• InChI: InChI=1S/C11H7F2NO/c12-8-3-7(4-9(13)5-8)11-6-10(15)1-2-14-11/h1-6H,(H,14,15)
• InChI Key: DDKDXUAAQKDHTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=CC(=CC(=C2)F)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID90692514
• Molecular Weight: 207.18 g/mol
• CAS RN: 1261998-27-9

Description

2-(3,5-Difluorophenyl)-4-hydroxypyridine (also known as 2-(3,5-Difluorophenyl)-4-pyridinol) is an organic compound with a molecular formula of C7H6F2NO. It is a colorless solid that is soluble in water and ethanol. This compound has a wide range of uses in the scientific and medical fields, including its application as a building block in the synthesis of pharmaceuticals, its use as a reactant in organic synthesis, and its role as a biochemical and physiological agent.

Mechanism of Action

2-(3,5-Difluorophenyl)-4-hydroxypyridine has been shown to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the synthesis of prostaglandins, which are hormones that play a role in inflammation and other physiological processes. By inhibiting the activity of COX-2, 2-(3,5-difluorophenyl)-4-hydroxypyridine can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
2-(3,5-Difluorophenyl)-4-hydroxypyridine has been shown to have a variety of biochemical and physiological effects. In addition to its role as an inhibitor of COX-2, it has been shown to have an anti-inflammatory effect, to reduce pain, and to have anti-cancer properties. It has also been shown to have an antioxidant effect, to reduce oxidative stress, and to have anti-allergic properties.

Advantages and Limitations for Lab Experiments

2-(3,5-Difluorophenyl)-4-hydroxypyridine has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound and is readily available. Another advantage is that it is soluble in water and ethanol, making it easy to handle and store. A limitation is that it is not very stable and can degrade over time. It is also sensitive to light and heat, so it should be stored in a cool, dark place.

Future Directions

The potential future directions for 2-(3,5-Difluorophenyl)-4-hydroxypyridine are numerous. One potential direction is to further study its anti-cancer properties and to develop new drugs based on its structure. Another potential direction is to study its potential use as an anti-inflammatory agent and to develop new drugs based on its structure. Additionally, further research into its role in oxidative stress and its anti-allergic properties could lead to new treatments for these conditions. Finally, further research into its synthesis and reactivity could lead to new ways to use it in organic synthesis and pharmaceuticals.

Synthesis Methods

2-(3,5-Difluorophenyl)-4-hydroxypyridine can be synthesized using a variety of methods. One common method is the reaction of 3,5-difluorobenzaldehyde and hydrazine hydrate in the presence of a base such as sodium carbonate. This reaction yields 2-(3,5-difluorophenyl)-4-hydroxypyridine in a yield of up to 95%.

Scientific Research Applications

2-(3,5-Difluorophenyl)-4-hydroxypyridine has a wide range of scientific applications. It has been used as a reactant in organic synthesis, as a building block for pharmaceuticals, and as a biochemical and physiological agent. It has also been used in the synthesis of new organic compounds, such as 2-(3,5-difluorophenyl)-3-hydroxyproline, and has been studied for its potential use as an anti-cancer drug.